Cas no 1805427-66-0 (Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate)

Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of a reactive bromomethyl group enables facile functionalization, while the cyano and difluoromethyl substituents enhance its potential as a building block for bioactive molecules. The ester moiety further improves solubility and reactivity in various synthetic transformations. This compound is particularly valuable in the development of fluorinated heterocycles, where its structural features contribute to enhanced metabolic stability and binding affinity in target molecules. Its well-defined reactivity profile makes it a reliable choice for precision chemical synthesis.
Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate structure
1805427-66-0 structure
Product Name:Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate
CAS No:1805427-66-0
MF:C11H9BrF2N2O2
MW:319.102168798447
CID:4806601
Update Time:2025-06-13

Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate
    • Inchi: 1S/C11H9BrF2N2O2/c1-18-10(17)3-8-7(11(13)14)2-6(5-15)9(4-12)16-8/h2,11H,3-4H2,1H3
    • InChI Key: BNBITFXSTIVXFQ-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C#N)C=C(C(F)F)C(CC(=O)OC)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 345
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63

Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029038096-250mg
Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate
1805427-66-0 95%
250mg
$931.00 2022-04-01
Alichem
A029038096-500mg
Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate
1805427-66-0 95%
500mg
$1,600.75 2022-04-01
Alichem
A029038096-1g
Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate
1805427-66-0 95%
1g
$2,895.00 2022-04-01

Additional information on Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate

Research Briefing on Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS: 1805427-66-0)

Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS: 1805427-66-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are widely utilized in drug discovery due to their diverse pharmacological properties. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

Recent literature reveals that Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate serves as a versatile building block in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of potent kinase inhibitors, which are being investigated for their efficacy in treating cancer and inflammatory diseases. The bromomethyl and cyano functional groups in the compound facilitate nucleophilic substitution and cyclization reactions, enabling the construction of complex molecular architectures with high precision.

In addition to its role in medicinal chemistry, this compound has garnered attention in agrochemical research. A 2024 report in Pest Management Science highlighted its incorporation into next-generation pesticides, where the difluoromethyl group enhances the bioavailability and metabolic stability of the active ingredients. The study also noted the compound's favorable environmental profile, as it degrades into non-toxic byproducts under standard conditions, addressing growing concerns about pesticide persistence in ecosystems.

Mechanistic studies have further elucidated the reactivity of Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate. Quantum chemical calculations and kinetic analyses, as detailed in Organic & Biomolecular Chemistry (2023), have provided insights into the compound's behavior under various reaction conditions. These findings are instrumental in optimizing synthetic protocols, reducing byproduct formation, and improving yields in large-scale production.

Looking ahead, researchers are exploring the potential of this compound in the development of targeted therapies. Its structural features make it a promising candidate for the design of prodrugs and drug conjugates, particularly in the field of oncology. Collaborative efforts between academic institutions and pharmaceutical companies are underway to evaluate its efficacy in preclinical models, with preliminary results indicating promising activity against resistant tumor cell lines.

In conclusion, Methyl 2-(bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS: 1805427-66-0) continues to be a focal point of research in both pharmaceutical and agrochemical industries. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, underscore its importance as a strategic intermediate. Future studies are expected to further expand its utility, paving the way for innovative therapeutic and agricultural solutions.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent